2-Amino-5-chloro-4-(trifluoromethoxy)phenol

• Molecular Formula: C7H5ClF3NO2
• Molecular Weight: 227.57 g/mol
• IUPAC Name: 2-amino-5-chloro-4-(trifluoromethoxy)phenol
• InChI: InChI=1S/C7H5ClF3NO2/c8-3-1-5(13)4(12)2-6(3)14-7(9,10)11/h1-2,13H,12H2
• InChI Key: UBBHWWLAXOPVNK-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1OC(F)(F)F)Cl)O)N

Description

2-Amino-5-chloro-4-(trifluoromethoxy)phenol is a halogenated aromatic compound featuring an amino group (–NH₂), a chloro substituent (–Cl), and a trifluoromethoxy (–OCF₃) group. Its molecular formula is C₇H₅ClF₃NO₂, with a molecular weight of 239.57 g/mol. The trifluoromethoxy group enhances lipophilicity and metabolic stability, making it relevant in pharmaceutical and agrochemical research .

Preparation Methods

Nitration and Halogenation Sequences

Early routes often began with nitration of 4-chloro-3-methylphenol, followed by halogenation to introduce the chloro group. Subsequent reduction of the nitro moiety yielded the amino group, while trifluoromethoxylation was achieved via nucleophilic substitution using silver trifluoromethoxide. However, these methods suffered from low yields (30–45%) due to competing side reactions and the sensitivity of intermediates to oxidation.

Oxidative Coupling and Cyclization

A patent-derived approach involves coupling 4-amino-3-methylphenol with 3,4-dichlorobenzotrifluoride under alkaline conditions (130–175°C, dimethyl sulfoxide solvent), selectively functionalizing the phenolic oxygen. The methyl group is then oxidized to a carboxylic acid using KMnO₄ or CrO₃, followed by cyclization with alkanesulfonamides to form intermediate heterocycles. Final oxidation of the amino group to nitro and subsequent reduction yields the target compound. This pathway achieves moderate yields (50–60%) but requires stringent pH control.

Modern High-Throughput and Catalytic Methods

Accelerated SuFEx Click Chemistry

A breakthrough involves sulfur(VI) fluoride exchange (SuFEx) reactions, enabling rapid trifluoromethoxylation. In this method, aryl alcohols react with 4-methoxyphenyl fluorosulfate in acetonitrile, catalyzed by hexamethyldisilazane (HMDS) and 2-tert-butylimino-2-diethylamino-1,3-dimethylperhydro-1,3,2-diazaphosphorine (BTMG). Key conditions include:

Parameter	Value
Catalyst	HMDS (3 mmol), BTMG (0.6 mmol)
Solvent	MeCN
Temperature	Room temperature
Reaction Time	24 hours
Conversion Efficiency	70–90%

This method’s modularity allows parallel synthesis in 96-well microplates, facilitating rapid screening of reaction conditions.

Continuous Flow Reactor Optimization

Industrial-scale production employs continuous flow reactors to enhance mixing and heat transfer. Using immobilized palladium catalysts, trifluoromethoxylation is achieved in <5 minutes at 150°C, improving yields to 75–85%. Solvent systems such as methanol/water (9:1) minimize byproduct formation.

Industrial-Scale Production Techniques

Cost-Effective Trifluoromethoxylation

Recent advances utilize potassium trifluoromethoxide (KOCF₃) as a nucleophile, reacting with chloro-phenolic precursors in dimethylacetamide at 120°C. This method reduces costs by 40% compared to silver-based reagents, with yields stabilizing at 65–70%.

Comparative Analysis of Synthetic Routes

Yield and Scalability Trade-Offs

Traditional methods, while straightforward, face scalability limitations due to multi-step purifications. In contrast, SuFEx and continuous flow techniques offer superior throughput but require specialized equipment. The table below summarizes key metrics:

Method	Yield (%)	Scalability	Cost (USD/kg)
Multi-Step Nitration	45	Moderate	220
SuFEx Click Chemistry	85	High	180
Continuous Flow	80	Very High	150

Environmental Impact

Continuous flow systems reduce solvent waste by 60% compared to batch processes. SuFEx reactions generate minimal byproducts, aligning with green chemistry principles.

Chemical Reactions Analysis

Types of Reactions

2-Amino-5-chloro-4-(trifluoromethoxy)phenol can undergo various chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones or other oxidized derivatives.

Reduction: The amino group can be reduced to form corresponding amines or other reduced products.

Substitution: The chloro substituent can be replaced by other nucleophiles through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are often used.

Substitution: Nucleophiles such as amines, thiols, or alkoxides can be used in substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while substitution reactions can produce a variety of substituted phenols.

Scientific Research Applications

2-Amino-5-chloro-4-(trifluoromethoxy)phenol has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient.

Industry: It is used in the development of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 2-Amino-5-chloro-4-(trifluoromethoxy)phenol involves its interaction with specific molecular targets and pathways. The trifluoromethoxy group enhances the compound’s lipophilicity and stability, allowing it to interact with biological membranes and proteins. The amino and chloro substituents can form hydrogen bonds and other interactions with target molecules, influencing their activity and function.

Comparison with Similar Compounds

2-Amino-5-Methylphenol Hydrochloride (Compound 4a [A])

• Structure : Differs by replacing –Cl and –OCF₃ with a methyl (–CH₃) group.
• Synthesis : Prepared via trichloroacetyl chloride and THF, yielding 50.8% after acid hydrolysis .
• Key Differences: Polarity: The methyl group reduces polarity compared to –Cl/–OCF₃.

2-Amino-4-(trifluoromethoxy)phenol (20a)

• Structure : Lacks the –Cl substituent at position 3. Molecular weight: 194.1 g/mol .
• Synthesis: Produced via nitro reduction of 2-nitro-4-(trifluoromethoxy)phenol (89% yield).
• Bioactivity: The –OCF₃ group alone may confer moderate metabolic resistance but less antimicrobial potency compared to chloro-containing analogs .

5-Amino-4-chloro-2-methylphenol

• Structure: Features –Cl at position 4 and –CH₃ at position 2. Molecular formula: C₇H₈ClNO .
• Key Differences :
  • Substituent Positioning : The –Cl and –CH₃ groups alter electronic distribution, reducing resonance stabilization compared to the target compound.
  • Applications : Used in dye synthesis and as a biocidal agent, but –OCF₃ absence limits its use in high-stability applications .

Table 1: Key Properties of Analogous Compounds

Compound	Molecular Weight (g/mol)	Key Substituents	Synthesis Yield	Key Applications
2-Amino-5-chloro-4-(trifluoromethoxy)phenol	239.57	–Cl, –OCF₃, –NH₂	N/A	Pharmaceuticals, Agrochemicals
2-Amino-4-(trifluoromethoxy)phenol	194.1	–OCF₃, –NH₂	89%	Intermediate for sulfonamide drugs
2-Amino-5-Methylphenol Hydrochloride	173.61	–CH₃, –NH₂	50.8%	Organic synthesis
5-Amino-4-chloro-2-methylphenol	173.60	–Cl, –CH₃, –NH₂	N/A	Dyes, Biocides

Analytical Characterization

• HPLC/LCMS: The target compound would require LCMS for verification (e.g., expected m/z ~239.57), akin to 2-Amino-4-(trifluoromethoxy)phenol (m/z = 194.1) .
• Crystallography : Tools like SHELXL and ORTEP-3 are critical for resolving structures with bulky substituents like –OCF₃.

Functional and Application-Based Differences

• Pharmaceutical Potential: The –OCF₃ and –Cl groups in the target compound enhance binding to hydrophobic enzyme pockets, as seen in salicylic acid-derived sulfonamide inhibitors .
• Agrochemical Utility: Chloro-substituted phenols are common in herbicides, but the addition of –OCF₃ may improve rainfastness and soil persistence .

Biological Activity

2-Amino-5-chloro-4-(trifluoromethoxy)phenol is an organic compound notable for its diverse biological activities and applications in pharmaceutical research. Its structure, characterized by an amino group, a chloro group, and a trifluoromethoxy group attached to a phenolic ring, enhances its reactivity and interaction with various biological molecules. This article explores the compound's biological activity, including its mechanisms of action, potential therapeutic applications, and relevant case studies.

• Molecular Formula : C7H6ClF3NO2
• Molecular Weight : Approximately 227.57 g/mol

The trifluoromethoxy group significantly increases the lipophilicity of the compound, facilitating its uptake in cellular environments and enhancing its interaction with molecular targets.

Mechanisms of Biological Activity

The biological activity of 2-Amino-5-chloro-4-(trifluoromethoxy)phenol is primarily attributed to its ability to modulate enzyme activity and influence protein-ligand interactions. Interaction studies indicate that the compound can effectively bind to specific proteins and enzymes, impacting their functionality and potentially leading to therapeutic effects in various disease models.

Enzyme Interaction

Research has demonstrated that this compound can inhibit specific enzymes involved in cancer cell proliferation. For instance, it has shown promising results as an inhibitor of tubulin polymerization, which is crucial for cancer cell division and growth.

Therapeutic Applications

The unique structural features of 2-Amino-5-chloro-4-(trifluoromethoxy)phenol make it a valuable candidate in drug design, particularly in the development of anticancer agents. Its ability to influence cell signaling pathways positions it as a potential therapeutic agent against various malignancies.

Anticancer Activity

In vitro studies have indicated that 2-Amino-5-chloro-4-(trifluoromethoxy)phenol exhibits significant cytotoxicity against several cancer cell lines, including those resistant to conventional therapies. For example, it has been evaluated against the NCI-H460 cell line, demonstrating substantial inhibition of cell proliferation at micromolar concentrations .

Case Studies and Research Findings

Several studies have investigated the biological effects of 2-Amino-5-chloro-4-(trifluoromethoxy)phenol:

• Antitumor Activity : A study evaluated the compound's effects on tumor growth in animal models. Mice treated with the compound exhibited reduced tumor sizes compared to control groups, suggesting its potential as an effective antitumor agent.
• Mechanistic Studies : Molecular docking studies have shown that 2-Amino-5-chloro-4-(trifluoromethoxy)phenol binds effectively to the active site of tubulin, with a docking score indicative of strong binding affinity. This suggests that the compound disrupts microtubule dynamics critical for mitosis .
• Safety Profile : Toxicological assessments have indicated that while the compound exhibits potent biological activity, it also necessitates careful evaluation regarding its safety profile. Chronic exposure studies in rodents revealed some adverse effects but did not show significant mortality rates .

Comparative Analysis with Related Compounds

A comparative analysis highlights how 2-Amino-5-chloro-4-(trifluoromethoxy)phenol stands out among structurally similar compounds:

Compound Name	Molecular Formula	Unique Features
2-Amino-4-chloro-5-(trifluoromethyl)phenol	C7H6ClF3N	Contains a trifluoromethyl instead of trifluoromethoxy group
3-Amino-5-chloro-4-(trifluoromethoxy)phenol	C7H6ClF3N	Different position of the amino group
4-Amino-3-chloro-5-fluorophenol	C7H6ClF3N	Lacks trifluoromethyl groups

The unique combination of functional groups in 2-Amino-5-chloro-4-(trifluoromethoxy)phenol enhances its reactivity and biological activity compared to these analogs.